Cas no 108298-44-8 (4-hydroxy-2-oxo-2H-pyran-6-carboxylic acid)

4-Hydroxy-2-oxo-2H-pyran-6-carboxylic acid is a heterocyclic organic compound featuring a pyran ring with hydroxyl, oxo, and carboxylic acid functional groups. This structure imparts reactivity suitable for applications in synthetic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its multifunctional nature allows for versatile derivatization, enabling the synthesis of complex molecules. The compound's stability under controlled conditions and compatibility with various reaction conditions enhance its utility in organic synthesis. Its precise structural features also make it valuable for studying reaction mechanisms or developing novel heterocyclic frameworks.

4-hydroxy-2-oxo-2H-pyran-6-carboxylic acid structure

108298-44-8 structure

Product Name:4-hydroxy-2-oxo-2H-pyran-6-carboxylic acid

CAS No:108298-44-8

MF:C₆H₄O₅

MW:156.092962265015

CID:4570592

PubChem ID:82371819

Update Time:2025-06-12

4-hydroxy-2-oxo-2H-pyran-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-hydroxy-2-oxo-2H-pyran-6-carboxylic acid
- 4-hydroxy-6-oxopyran-2-carboxylic acid
- Z2004547920
- Inchi： 1S/C6H4O5/c7-3-1-4(6(9)10)11-5(8)2-3/h1-2,7H,(H,9,10)
- InChI Key： ROYXNGISVJUBSJ-UHFFFAOYSA-N
- SMILES： O1C(C=C(C=C1C(=O)O)O)=O

Computed Properties

Exact Mass: 156.00587322g/mol
Monoisotopic Mass: 156.00587322g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 83.8

Experimental Properties

Density: 1.8±0.1 g/cm3
Boiling Point: 299.5±40.0 °C at 760 mmHg
Flash Point: 131.7±20.8 °C
Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-hydroxy-2-oxo-2H-pyran-6-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-hydroxy-2-oxo-2H-pyran-6-carboxylic acid Pricemore >>

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